Cas no 67973-49-3 (2H-1-Benzopyran-2-one, 4,7-dihydroxy-8-methyl-)

2H-1-Benzopyran-2-one, 4,7-dihydroxy-8-methyl- structure
67973-49-3 structure
Product Name:2H-1-Benzopyran-2-one, 4,7-dihydroxy-8-methyl-
CAS No:67973-49-3
MF:C10H8O4
MW:192.168123245239
CID:393874
PubChem ID:54699209
Update Time:2025-04-19

2H-1-Benzopyran-2-one, 4,7-dihydroxy-8-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-2-one, 4,7-dihydroxy-8-methyl-
    • 4,7-dihydroxy-8-methylchromen-2-one
    • AKOS022009760
    • CHEMBL1631883
    • 4,7-dihydroxy-8-methyl-2H-chromen-2-one
    • DTXSID50716023
    • FSHDIWZSPSHGLU-UHFFFAOYSA-N
    • 67973-49-3
    • 4,7-Dihydroxy-8-methyl-2H-1-benzopyran-2-one
    • SCHEMBL5345045
    • Inchi: 1S/C10H8O4/c1-5-7(11)3-2-6-8(12)4-9(13)14-10(5)6/h2-4,11-12H,1H3
    • InChI Key: FSHDIWZSPSHGLU-UHFFFAOYSA-N
    • SMILES: O1C(C=C(C2C=CC(=C(C)C1=2)O)O)=O

Computed Properties

  • Exact Mass: 192.04225873g/mol
  • Monoisotopic Mass: 192.04225873g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 66.8Ų
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